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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining environmental compliance. This guide provides essential, immediate safety and
logistical information for the proper disposal of 8-Pentadecanone.

Immediate Safety and Handling Precautions:

Before handling 8-Pentadecanone, it is crucial to be familiar with its hazard profile and take
appropriate safety measures. According to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), 8-Pentadecanone is classified as hazardous to the aquatic
environment (long-term hazard), with the hazard statement H413: "May cause long lasting
harmful effects to aquatic life"[1]. Therefore, release into the environment must be strictly
avoided[1].

Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

» Body Protection: A laboratory coat or chemical-resistant apron.

Ensure adequate ventilation in the work area to minimize inhalation exposure.
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Quantitative Data: Physical and Chemical Properties of
8-Pentadecanone

A summary of the key physical and chemical properties of 8-Pentadecanone is provided in the
table below for easy reference.

Property Value

Molecular Formula Cis5H300
Molecular Weight 226.40 g/mol
CAS Number 818-23-5
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available
Solubility in Water Data not available

H413: May cause long lasting harmful effects to
GHS Hazard Statement o
aquatic life[1]

P273: Avoid release to the environment; P501:
_ Dispose of contents/container in accordance
GHS Precautionary Statements ) ) ) ) )
with local/regional/national/international

regulations[1]

Procedural Guidance for Disposal

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of 8-Pentadecanone waste. This procedure is based on general best practices for laboratory
chemical waste management and should be adapted to comply with your institution's specific
Environmental Health and Safety (EHS) guidelines.

Experimental Protocol: Waste Disposal

o Waste Segregation:
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o Collect all waste materials containing 8-Pentadecanone, including unused product,
reaction byproducts, and contaminated materials (e.g., filter paper, absorbent pads), in a
designated waste container.

o Do not mix 8-Pentadecanone waste with incompatible chemicals. As a ketone, it should
be kept separate from strong oxidizing and reducing agents.

o Segregate solid waste (e.g., contaminated gloves, paper towels) from liquid waste.

o Containerization:

o Use a container that is chemically compatible with ketones. High-density polyethylene
(HDPE) or glass containers are generally suitable.

o The container must be in good condition, with a secure, leak-proof lid.

o Ensure the container is clearly and accurately labeled. The label must include:

The words "Hazardous Waste"

The full chemical name: "8-Pentadecanone”

The approximate concentration and volume

The relevant hazard pictograms (e.g., environmental hazard)

The date of waste accumulation

e Waste Accumulation and Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be a secondary containment system (e.g., a chemical-resistant tray) to
prevent the spread of material in case of a leak.

o The storage area must be well-ventilated and away from sources of ignition and heat.

» Arranging for Disposal:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b147388?utm_src=pdf-body
https://www.benchchem.com/product/b147388?utm_src=pdf-body
https://www.benchchem.com/product/b147388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Once the waste container is full, or if it has been in storage for a period defined by your
institutional policy (typically not to exceed one year), arrange for its disposal.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Do not attempt to dispose of 8-Pentadecanone waste by pouring it down the drain or
placing it in the regular trash[2]. This is a violation of environmental regulations and poses
a significant risk to aquatic ecosystems.

o Empty Container Disposal:

[¢]

An "empty" container that previously held 8-Pentadecanone must also be disposed of
properly.

[¢]

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

[¢]

Collect the rinsate as hazardous waste and add it to your ketone waste stream.

[e]

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but
be sure to deface or remove the original label. Consult your EHS department for specific
guidance on empty container disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 8-
Pentadecanone, from waste generation to final disposal.
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Caption: Disposal workflow for 8-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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